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Compound of Interest

Compound Name: 3-Hydroxynonanoic acid

Cat. No.: B1202390 Get Quote

For researchers, scientists, and professionals in drug development, the safe handling of

chemical compounds is paramount. This guide provides essential safety and logistical

information for 3-Hydroxynonanoic acid, including detailed operational and disposal plans, to

ensure a secure laboratory environment.

Understanding the Risks: A Cautious Approach
Recommended
There is conflicting information regarding the hazards of 3-Hydroxynonanoic acid. While one

Safety Data Sheet (SDS) indicates that it is not classified as hazardous, other sources suggest

it may cause skin and eye irritation and could be harmful if inhaled or comes into contact with

skin.[1][2] A similar compound, 3-Hydroxydecanoic acid, is classified as causing skin and

serious eye irritation. Therefore, it is prudent to handle 3-Hydroxynonanoic acid as a

potentially hazardous substance.

Essential Personal Protective Equipment (PPE)
To mitigate potential risks, the following personal protective equipment (PPE) is essential when

handling 3-Hydroxynonanoic acid:
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PPE Category Recommendation Rationale

Eye and Face Protection
Chemical safety goggles and a

face shield.

Protects against potential

splashes that could cause eye

irritation.

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile rubber).

Prevents skin contact and

potential irritation.[3]

Body Protection Laboratory coat.
Protects against contamination

of personal clothing.

Respiratory Protection
Use in a well-ventilated area or

under a fume hood.

Minimizes the risk of inhaling

any potential vapors or

aerosols.

Operational Plan: From Receipt to Use
A systematic approach to handling 3-Hydroxynonanoic acid from the moment it arrives in the

laboratory is crucial for safety.

1. Receiving and Storage:

Inspect the container upon arrival for any damage or leaks.

Store in a cool, dry, and well-ventilated area away from incompatible materials such as

oxidizing agents.[4]

The container should be tightly closed.

2. Handling and Preparation:

Always work in a well-ventilated area, preferably within a chemical fume hood.

Avoid direct contact with the skin and eyes.[5]

Prevent the formation of dust and aerosols.[5]

Use non-sparking tools to prevent ignition sources.[5]
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Ensure an eyewash station and safety shower are readily accessible.

3. In Case of a Spill:

For small spills, wipe up with an absorbent cloth and decontaminate the area with water.[4]

For larger spills, cover with a non-combustible absorbent material like sand or earth, then

collect for disposal.[4]

Ensure adequate ventilation during cleanup.

Disposal Plan: Managing Waste Safely
Proper disposal of 3-Hydroxynonanoic acid and any contaminated materials is critical to

prevent environmental contamination and ensure regulatory compliance.

1. Waste Characterization:

Due to the conflicting hazard information, it is recommended to treat waste containing 3-
Hydroxynonanoic acid as hazardous chemical waste.

2. Collection and Storage of Waste:

Collect waste in a designated, properly labeled, and sealed container.

Store the waste container in a designated secondary containment area.

3. Disposal Method:

Dispose of the chemical waste through a licensed hazardous waste disposal company.

While one SDS suggests that the product is not classified as hazardous waste and can be

sent to a landfill, the more cautious approach is to handle it as chemical waste.[4]

For acidic waste in general, neutralization to a pH between 5.5 and 9.5 is a possible

treatment method before drain disposal, but this should only be done for corrosive wastes

with no other hazardous characteristics and by trained personnel.[6] Given the conflicting
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data for 3-Hydroxynonanoic acid, professional hazardous waste disposal is the

recommended route.

Physical and Chemical Properties
The following table summarizes the key quantitative data for 3-Hydroxynonanoic acid:

Property Value Source(s)

Molecular Formula C9H18O3 [4][7]

Molecular Weight 174.24 g/mol [4][7]

Appearance Solid [5]

Melting Point 57-59 °C [5]

Boiling Point 303.2 °C at 760 mmHg [5]

Flash Point 151.4 °C [5]

Density 1.027 g/cm³ [5]

Safe Handling Workflow
The following diagram illustrates the recommended workflow for the safe handling of 3-
Hydroxynonanoic acid, from initial preparation to final disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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